![molecular formula C16H18BrNO3 B3459073 (4-bromophenyl)(2,3,4-trimethoxybenzyl)amine](/img/structure/B3459073.png)
(4-bromophenyl)(2,3,4-trimethoxybenzyl)amine
Overview
Description
(4-bromophenyl)(2,3,4-trimethoxybenzyl)amine, also known as '4-Bromo-3,5-dimethoxyphenethylamine' or '2C-B-Br', is a synthetic compound that belongs to the family of phenethylamines. It is a designer drug that is commonly used as a recreational drug due to its hallucinogenic and psychoactive effects. However, the compound has also been studied for its potential therapeutic applications in scientific research.
Mechanism of Action
The exact mechanism of action of (4-bromophenyl)(2,3,4-trimethoxybenzyl)amine is not fully understood. However, it is believed to act on the serotonin receptors in the brain, which are involved in regulating mood, appetite, and sleep. The compound has been found to bind to the 5-HT2A receptor, which is known to be involved in the hallucinogenic effects of psychedelics.
Biochemical and Physiological Effects:
(4-bromophenyl)(2,3,4-trimethoxybenzyl)amine has been found to produce a range of biochemical and physiological effects in animal models. These include increased levels of serotonin and dopamine in the brain, as well as changes in the activity of various neurotransmitters and neuropeptides.
Advantages and Limitations for Lab Experiments
One of the advantages of using (4-bromophenyl)(2,3,4-trimethoxybenzyl)amine in lab experiments is its ability to produce consistent and reproducible results. However, one of the limitations of using the compound is its potential toxicity and the need for careful handling and disposal.
Future Directions
There are several possible future directions for research on (4-bromophenyl)(2,3,4-trimethoxybenzyl)amine. These include:
1. Further studies on the compound's mechanism of action and its interactions with other neurotransmitters and receptors in the brain.
2. Investigation of the compound's potential therapeutic applications in the treatment of mood disorders such as depression and anxiety.
3. Development of new analogs of (4-bromophenyl)(2,3,4-trimethoxybenzyl)amine with improved pharmacological properties and reduced toxicity.
4. Exploration of the compound's potential as a tool in neuroscience research, particularly in the study of the serotonin system and its role in behavior and cognition.
In conclusion, (4-bromophenyl)(2,3,4-trimethoxybenzyl)amine is a synthetic compound that has been studied for its potential therapeutic applications in scientific research. While it is commonly used as a recreational drug, its biochemical and physiological effects have been found to hold promise in the treatment of mood disorders. Further research is needed to fully understand the compound's mechanism of action and to explore its potential as a tool in neuroscience research.
Scientific Research Applications
(4-bromophenyl)(2,3,4-trimethoxybenzyl)amine has been studied for its potential therapeutic applications in scientific research. It has been found to exhibit antidepressant and anxiolytic effects in animal models, indicating its potential use in the treatment of mood disorders such as depression and anxiety.
properties
IUPAC Name |
4-bromo-N-[(2,3,4-trimethoxyphenyl)methyl]aniline | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18BrNO3/c1-19-14-9-4-11(15(20-2)16(14)21-3)10-18-13-7-5-12(17)6-8-13/h4-9,18H,10H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIJNUGZWWNYYAO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)CNC2=CC=C(C=C2)Br)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18BrNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-bromo-N-(2,3,4-trimethoxybenzyl)aniline |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.